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Compound of Interest

Compound Name: Dimethyl bromomalonate

Cat. No.: B1294421

An In-Depth Technical Guide to Dimethyl Bromomalonate

Introduction

Dimethyl bromomalonate is a halogenated diester that serves as a versatile reagent in
organic synthesis. Its utility stems from the presence of a reactive bromine atom and an acidic
alpha-proton, making it a valuable building block for the formation of carbon-carbon and
carbon-heteroatom bonds. This guide provides a comprehensive overview of its chemical
structure, properties, synthesis, and key applications for researchers, scientists, and
professionals in drug development.

Structural Formula and IUPAC Name

The chemical structure and nomenclature of dimethyl bromomalonate are fundamental to its
identity in chemical literature and databases.

» Structural Formula: BrCH(COOCHS3)2
e IUPAC Name: dimethyl 2-bromopropanedioate[1]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of dimethyl
bromomalonate is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula CsH7BrOa4[1]

Molecular Weight 211.01 g/mol

CAS Number 868-26-8

Appearance Liquid

Boiling Point 105-108 °C at 11 mmHg
Density 1.601 g/mL at 25 °C

Refractive Index

n20/D 1.460

1H NMR Spectral data available[1][2]
13C NMR Spectral data available[1]
IR Spectrum Spectral data available[1]

Experimental Protocols

Synthesis of Dimethyl Bromomalonate

The synthesis of dimethyl bromomalonate is typically achieved through the bromination of

dimethyl malonate. The following protocol is a representative procedure adapted from the

synthesis of analogous dialkyl bromomalonates.

Materials:

Bromine (Br2)

Dimethyl malonate

Sodium carbonate solution (5%)

Anhydrous sodium sulfate (Na2S0a)

Carbon tetrachloride (CCla) or another suitable inert solvent
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Procedure:

In a three-necked flask equipped with a mechanical stirrer, a reflux condenser with a gas
trap, and a dropping funnel, dissolve dimethyl malonate in carbon tetrachloride.

» Carefully add bromine dropwise to the stirred solution. The reaction can be initiated by gentle
warming or photo-irradiation if necessary.

e The addition rate should be controlled to maintain a gentle reflux.

» After the addition is complete, continue to reflux the mixture until the evolution of hydrogen
bromide gas ceases.

o Cool the reaction mixture to room temperature and wash it sequentially with water and a 5%
sodium carbonate solution to remove any unreacted bromine and hydrogen bromide.

o Dry the organic layer over anhydrous sodium sulfate.
« Filter the drying agent and remove the solvent by rotary evaporation.

e The crude product is then purified by vacuum distillation to yield pure dimethyl
bromomalonate.

Representative Reaction: Synthesis of
Nitrocyclopropanes

Dimethyl bromomalonate is a key reagent in the organocatalyzed Michael addition-initiated
ring-closure reaction with nitroalkenes to form synthetically valuable nitrocyclopropanes.

Materials:

Dimethyl bromomalonate

A substituted nitrostyrene

An organocatalyst (e.g., a chiral amine)

An appropriate solvent (e.g., toluene)
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Procedure:
» To a solution of the nitrostyrene in the solvent, add the organocatalyst.
e Add dimethyl bromomalonate to the mixture.

 Stir the reaction at the appropriate temperature (this can range from ambient to elevated
temperatures depending on the specific substrates and catalyst) and monitor the progress by
thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is typically quenched and worked up by extraction.

e The crude product is then purified by column chromatography to isolate the desired
nitrocyclopropane derivative.

Visualized Workflow: Synthesis of Dimethyl
Bromomalonate

The following diagram illustrates the synthetic pathway for the preparation of dimethyl
bromomalonate from dimethyl malonate.
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Caption: Synthetic route for Dimethyl Bromomalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl bromomalonate structural formula and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294421#dimethyl-bromomalonate-structural-
formula-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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